Cas no 159585-13-4 (Pyrimidine, 4-chloro-6-(3-methoxyphenyl)-2-(methylthio)-)

Pyrimidine, 4-chloro-6-(3-methoxyphenyl)-2-(methylthio)- structure
159585-13-4 structure
Product Name:Pyrimidine, 4-chloro-6-(3-methoxyphenyl)-2-(methylthio)-
CAS No:159585-13-4
MF:C12H11ClN2OS
MW:266.746540307999
CID:1338790
PubChem ID:10934430
Update Time:2025-04-20

Pyrimidine, 4-chloro-6-(3-methoxyphenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-6-(3-methoxyphenyl)-2-(methylthio)-
    • 4-chloro-6-(3-methoxyphenyl)-2-(methylthio)Pyrimidine
    • 4-chloro-6-(3-methoxyphenyl)-2-methylsulfanylpyrimidine
    • 3-[6-chloro-2-(methylsulfanyl)-4-pyrimidinyl]phenyl methyl ether
    • DA-39595
    • AKOS015917106
    • 159585-13-4
    • 4-chloro-6-(3-methoxy-phenyl)-2-methylsulfanyl-pyrimidine
    • DTXSID20448940
    • SCHEMBL4508819
    • Inchi: 1S/C12H11ClN2OS/c1-16-9-5-3-4-8(6-9)10-7-11(13)15-12(14-10)17-2/h3-7H,1-2H3
    • InChI Key: IRKBUAKIWSJZED-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2C=CC=C(C=2)OC)=NC(=N1)SC

Computed Properties

  • Exact Mass: 266.02823
  • Monoisotopic Mass: 266.0280618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • PSA: 35.01
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